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Abstract

This application note provides a detailed protocol for the determination of Diethyl phthalate
(DEP), a common plasticizer, in food contact materials (FCMs). The methodology is primarily
based on solvent extraction followed by analysis using Gas Chromatography-Mass
Spectrometry (GC-MS), a robust and widely used technique for the quantification of phthalates.
[1][2][3] This document is intended for researchers, scientists, and quality control professionals
working in the fields of food safety, analytical chemistry, and materials science.

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the
flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[4][5]
Diethyl phthalate (DEP) is one such phthalate that can be found in a variety of consumer
products, including food packaging materials.[6] Due to their potential to migrate from
packaging into foodstuffs, there are concerns about their impact on human health, as some
phthalates are considered endocrine disruptors.[4][7][8]

Regulatory bodies such as the European Food Safety Authority (EFSA) and the U.S. Food and
Drug Administration (FDA) have established regulations and are continuously monitoring the
safety of phthalates in FCMs.[8][9] For instance, the European Union's Regulation (EU) No
10/2011 sets specific migration limits (SMLs) for certain phthalates to minimize consumer
exposure.[5][8][10] Therefore, accurate and reliable analytical methods are crucial for ensuring
that FCMs comply with these regulations and to safeguard public health.
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This application note details two common extraction methods—ultrasonic-assisted solvent
extraction and Soxhlet extraction—followed by a standardized GC-MS protocol for the
identification and quantification of DEP.

Experimental Workflow
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Caption: Experimental workflow for DEP determination in FCMs.

Experimental Protocols
Materials and Reagents

¢ Solvents: Acetonitrile (HPLC grade), Dichloromethane (GC grade), Tetrahydrofuran (THF,
HPLC grade), n-Hexane (GC grade), Cyclohexane (GC grade), Methanol (HPLC grade). All
solvents should be checked for phthalate contamination prior to use.

» Standards: Certified reference standard of Diethyl phthalate (DEP) (e.g., 1000 pg/mL in
methanol).

 Internal Standard (IS): A suitable internal standard, such as Benzyl Benzoate or a deuterated
phthalate standard (e.g., DBP-d4), is recommended for improved accuracy.
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e Apparatus:
o Analytical balance (= 0.1 mg)
o Ultrasonic bath
o Soxhlet extraction apparatus
o Rotary evaporator
o Glass vials with PTFE-lined caps
o Syringe filters (0.22 um, PTFE)

o Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

Sample Preparation

o Cut the food contact material sample into small pieces (e.g., approximately 2x2 mm) to
increase the surface area for extraction.

o Accurately weigh about 0.5 to 1.0 g of the prepared sample into a glass extraction vessel.

Extraction Method A: Ultrasonic-Assisted Solvent
Extraction

This method is rapid and uses less solvent compared to traditional techniques.[4][11]

e Add a known volume of a suitable extraction solvent (e.g., 10 mL of acetonitrile) to the
sample in the glass vial.[12]

o Place the vial in an ultrasonic bath and sonicate for a specified period, for instance, 60
minutes at 40°C.[12]

 After extraction, allow the solution to cool to room temperature.

« Filter the extract through a 0.22 um PTFE syringe filter into a clean GC vial.
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« If necessary, add the internal standard and dilute the sample to a suitable concentration for
GC-MS analysis.

Extraction Method B: Soxhlet Extraction

Soxhlet extraction is a classical and exhaustive extraction method.[4]

Place the weighed sample in a cellulose thimble and insert it into the Soxhlet extractor.

e Add a suitable solvent, such as dichloromethane (approximately 150 mL for a 1 g sample), to
the round-bottom flask.[13]

o Assemble the Soxhlet apparatus and extract for approximately 6 hours.[13]
 After extraction, concentrate the extract using a rotary evaporator.

o Re-dissolve the residue in a known volume of a suitable solvent (e.g., cyclohexane or
hexane) for GC-MS analysis.

« Filter the final solution through a 0.22 um PTFE syringe filter into a GC vial.

GC-MS Analysis

The following are typical GC-MS conditions for the analysis of DEP. The parameters may need
to be optimized for the specific instrument and column used.
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Parameter Value
Gas Chromatograph Agilent 7890A or equivalent
Mass Spectrometer Agilent 5975C or equivalent

HP-5MS (30 m x 0.25 mm, 0.25 um) or

Column
equivalent
Carrier Gas Helium, constant flow at 1.0 mL/min
Inlet Temperature 280°C
Injection Volume 1L
Injection Mode Splitless or Split (e.g., 20:1)

Initial temperature 50°C, hold for 1 min, ramp at

Oven Program ] ]
20°C/min to 310°C, hold for 5 min.[14]

MS Source Temp. 230°C

MS Quad Temp. 150°C

Scan (m/z 40-350) and/or Selected lon

Acquisition Mode o
Monitoring (SIM)

SIM lons for DEP 149 (quantifier), 177, 222 (qualifiers)

Data Presentation

The following table summarizes typical quantitative data for the determination of DEP in food
contact materials using GC-MS.
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Parameter

Typical Value Range

Reference

Specific Migration Limit (SML)

0.3 mg/kg (for DBP, a related
phthalate)

Commission Regulation (EU)
No 10/2011[10] (Note: DEP is
not explicitly listed with an SML
in the publicly available
consolidated versions, but
DBP is a good reference point

for similar phthalates).

Limit of Detection (LOD) 0.09 pg/mL - 3.46 pg/mL [6][15]
Limit of Quantification (LOQ) 0.27 pg/mL [6]
Recovery 76 - 100% [41[15]
Linearity (R?) > 0.99 [16]
Relative Standard Deviation < 10% [16]

(RSD)

Signaling Pathways and Logical Relationships

The determination of DEP in FCMs does not involve biological signaling pathways. The logical

relationship of the analytical process is a linear progression from sample collection to final

guantification, as depicted in the experimental workflow diagram.

Conclusion

The methods described in this application note provide a reliable framework for the

determination of Diethyl phthalate in various food contact materials. Both ultrasonic-assisted

and Soxhlet extraction methods are effective, with the choice depending on the required

throughput and available resources. The subsequent GC-MS analysis offers high sensitivity

and selectivity for accurate quantification of DEP. Adherence to these protocols will enable

laboratories to effectively monitor the levels of this plasticizer in FCMs, ensuring compliance

with regulatory standards and contributing to consumer safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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